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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261 Get Quote

Technical Support Center: TDI-11055
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use and stability of TDI-11055 in cell culture experiments.

The information is presented in a question-and-answer format to directly address common

issues.

Frequently Asked Questions (FAQs)
Q1: How should I store TDI-11055?

A: Proper storage is crucial to maintain the integrity of TDI-11055. Recommendations for

storage are summarized below.
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Format
Storage
Temperature

Duration
Special
Instructions

Solid Powder -20°C 3 years
Store in a dry, dark

place.

4°C 6 months
For short-term

storage.

In Solvent (DMSO) -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[1]

-20°C 1 month Protect from light.[1]

Q2: How do I prepare a stock solution of TDI-11055?

A: TDI-11055 is soluble in DMSO at concentrations up to 100 mg/mL (257.42 mM).[1] For cell

culture experiments, a common stock solution concentration is 10 mM in DMSO.[2] It is

recommended to use newly opened, anhydrous DMSO as the solvent can be hygroscopic,

which may impact solubility.[1] Sonication can aid in dissolution.[3]

Q3: What is the recommended final concentration of DMSO in my cell culture?

A: To avoid solvent-induced artifacts, the final concentration of DMSO in your cell culture

medium should not exceed 0.1%.[3] It is essential to include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.

Q4: What is the mechanism of action of TDI-11055?

A: TDI-11055 is a potent and selective inhibitor of the Eleven-Nineteen Leukemia (ENL)

protein.[4][5] It functions by blocking the interaction of the ENL YEATS domain with acylated

histones, thereby displacing ENL from chromatin.[2][5] This leads to the suppression of

oncogenic gene expression programs.[2][6]
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Problem 1: I am observing lower than expected potency or inconsistent results in my multi-day

cell culture experiments.

This could be due to the degradation of TDI-11055 in the cell culture medium at 37°C. While

specific stability data in various cell culture media is not extensively published, the compound's

in vivo half-life of approximately 5 hours in mice suggests it has reasonable stability in

biological fluids.[4] However, degradation over several days in vitro is possible.

Solutions:

Medium Exchange: For experiments lasting longer than 48-72 hours, consider replacing the

medium with freshly prepared medium containing TDI-11055 every 2-3 days.

Stability Assessment: If you suspect stability issues, you can perform a simple bioassay to

test the activity of the compound over time. A detailed protocol is provided below.

Control Compound: Include a well-characterized, stable compound with a similar mechanism

of action as a positive control in your assays.

Problem 2: I am seeing precipitation of the compound in my cell culture medium.

TDI-11055 is reported to have high solubility.[4] However, precipitation can occur if the final

concentration exceeds its solubility limit in the aqueous culture medium or if it interacts with

components of the serum.

Solutions:

Final Concentration: Ensure the final concentration of TDI-11055 in your medium is within a

range where it remains soluble. While the DMSO stock is highly concentrated, the final

aqueous solubility will be lower.

Serum Concentration: Test if reducing the serum percentage in your medium affects

precipitation.

Preparation Method: When diluting the DMSO stock, add it to the medium dropwise while

vortexing or gently swirling to ensure rapid and even dispersion. Avoid adding the stock

solution as a single large volume.
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Experimental Protocols
Protocol: Assessing the Stability of TDI-11055 in Cell
Culture Medium
This protocol provides a framework to determine the relative stability and activity of TDI-11055
in your specific cell culture medium over time.

Workflow Diagram:
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Workflow for Assessing TDI-11055 Stability

Day 0: Preparation

Cell Treatment & Analysis

Prepare TDI-11055 containing medium

Incubate at 37°C, 5% CO2

Day 0
(Fresh)

Day 1
(24h)

Day 2
(48h)

Day 3
(72h)

Add pre-incubated medium to cells

Seed cells in a multi-well plate

Incubate for a defined period (e.g., 72h)

Perform cell viability assay (e.g., MTS, CellTiter-Glo)

Compare IC50 values
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Normal State TDI-11055 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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